Cas no 1643577-69-8 (2-Bromo-5-(iso-butyl)pyrazine-d11)
1643577-69-8 structure
Product Name:2-Bromo-5-(iso-butyl)pyrazine-d11
CAS No:1643577-69-8
MF:C8H11BrN2
MW:226.158119440079
CID:6810141
PubChem ID:133554017
Update Time:2025-03-06
2-Bromo-5-(iso-butyl)pyrazine-d11 Chemical and Physical Properties
Names and Identifiers
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- 2-Bromo-5-(iso-butyl)pyrazine-d11
- 1643577-69-8
- CS-20038
-
- Inchi: 1S/C8H11BrN2/c1-6(2)3-7-4-11-8(9)5-10-7/h4-6H,3H2,1-2H3/i1D3,2D3,3D2,4D,5D,6D
- InChI Key: OPOPIAHMFYIGRW-AMXWVFMKSA-N
- SMILES: BrC1=C([2H])N=C(C([2H])=N1)C([2H])([2H])C([2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 225.07961Da
- Monoisotopic Mass: 225.07961Da
- Isotope Atom Count: 11
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 117
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25.8Ų
2-Bromo-5-(iso-butyl)pyrazine-d11 Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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